Cas no 2169848-25-1 (1-methyl-2-(2-nitroethenyl)cyclopropane)

• Product Name: 1-methyl-2-(2-nitroethenyl)cyclopropane
• CAS No: 2169848-25-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 6249433
• PubChem ID: 165680852
• Update Time: 2025-05-20

1-methyl-2-(2-nitroethenyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-nitroethenyl)cyclopropane
• EN300-1746399
• 2169848-25-1

• Inchi： 1S/C6H9NO2/c1-5-4-6(5)2-3-7(8)9/h2-3,5-6H,4H2,1H3/b3-2+
• InChI Key： SFJLSXCCSLTCMA-NSCUHMNNSA-N
• SMILES： [O-][N+](/C=C/C1CC1C)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-methyl-2-(2-nitroethenyl)cyclopropane

Introduction to 1-methyl-2-(2-nitroethenyl)cyclopropane (CAS No. 2169848-25-1) in Modern Chemical Research

1-methyl-2-(2-nitroethenyl)cyclopropane, identified by the chemical abstracts service number 2169848-25-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropane ring and nitroethenyl substituent, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of 1-methyl-2-(2-nitroethenyl)cyclopropane consists of a cyclopropane ring substituted with a methyl group at the 1-position and a 2-nitroethenyl group at the 2-position. The cyclopropane moiety is known for its high ring strain, which can be exploited in various chemical transformations, making it a valuable scaffold for designing novel compounds. The presence of the nitroethenyl group introduces additional reactivity, particularly through electrophilic addition reactions, which can be harnessed for further functionalization.

In recent years, the study of 1-methyl-2-(2-nitroethenyl)cyclopropane has been influenced by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the reactivity and stability of this compound with high precision. Computational studies have shown that the cyclopropane ring can act as a versatile platform for constructing more complex molecules, while the nitroethenyl group provides a site for selective modifications. This combination makes 1-methyl-2-(2-nitroethenyl)cyclopropane a promising candidate for applications in medicinal chemistry.

The compound has been explored in various synthetic pathways, particularly in the context of heterocyclic chemistry. Researchers have utilized its unique structure to develop new methods for constructing nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. For instance, the ring-opening reactions of cyclopropanes have been employed to introduce nitrogen atoms into the molecular framework, leading to the synthesis of pyrroles, pyridines, and other important heterocycles. These transformations highlight the versatility of 1-methyl-2-(2-nitroethenyl)cyclopropane as a synthetic intermediate.

Additionally, the nitroethenyl group in 1-methyl-2-(2-nitroethenyl)cyclopropane has been investigated for its potential role in drug discovery. Nitroaromatic compounds are well-known for their biological activity, and modifications at the nitro group can significantly alter their pharmacological properties. Studies have demonstrated that nitroethenyl-containing molecules can exhibit interesting interactions with biological targets, making them attractive candidates for further development as therapeutic agents. The cyclopropane ring further enhances these interactions by providing a rigid scaffold that can optimize binding affinities.

The synthesis of 1-methyl-2-(2-nitroethenyl)cyclopropane has been optimized through various methodologies, including metal-catalyzed cross-coupling reactions and organometallic transformations. These approaches have allowed for efficient access to the compound and its derivatives, enabling researchers to explore its full synthetic potential. Recent advances in catalytic systems have further improved the yield and selectivity of these reactions, making them more suitable for large-scale applications.

In conclusion, 1-methyl-2-(2-nitroethenyl)cyclopropane (CAS No. 2169848-25-1) represents a fascinating molecule with broad implications in chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As computational methods continue to evolve, our understanding of this compound will undoubtedly expand, opening new avenues for innovation and discovery.